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Introduction
Ephrin-B2 (EFNB2) is a member of the ephrin family of transmembrane ligands that interact

with Eph receptor tyrosine kinases. The Eph/ephrin signaling axis is a critical regulator of a

multitude of physiological processes, including embryonic development, tissue patterning, and

angiogenesis. In the context of oncology, emerging evidence highlights the multifaceted and

often contradictory role of Ephrin-B2 in cancer progression. Its expression is frequently

dysregulated in various tumor types, and it has been implicated in modulating key cellular

processes such as proliferation, apoptosis, migration, and invasion.[1][2][3] This document

provides detailed application notes and protocols for studying the function of Ephrin-B2 in

cancer cell line research.

Ephrin-B2 Signaling in Cancer Cells
Ephrin-B2 can initiate both "forward" signaling through EphB receptors in adjacent cells and

"reverse" signaling into the Ephrin-B2-expressing cell.[1][4] This bidirectional signaling

activates several downstream pathways crucial in cancer biology, including the Wnt/β-catenin,

MAPK/ERK, and PI3K/Akt pathways.
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In gastric cancer, Ephrin-B2 has been shown to promote tumor growth by activating the Wnt/β-

catenin signaling pathway.[2][5] This leads to the nuclear translocation of β-catenin, which then

acts as a transcriptional co-activator for genes involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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